((6,7-Dichloro-2-(4-fluorophenyl)-2-methyl-1-oxo-5-indanyl)oxy)acetic acid

• CAS No.: 66015-25-6
• Molecular Formula: C18H13Cl2FO4
• Molecular Weight: 383.2 g/mol
• IUPAC Name: 2-[[6,7-dichloro-2-(4-fluorophenyl)-2-methyl-1-oxo-3H-inden-5-yl]oxy]acetic acid
• InChI: InChI=1S/C18H13Cl2FO4/c1-18(10-2-4-11(21)5-3-10)7-9-6-12(25-8-13(22)23)15(19)16(20)14(9)17(18)24/h2-6H,7-8H2,1H3,(H,22,23)
• InChI Key: DPESQQIBUVKMFX-UHFFFAOYSA-N
• SMILES: CC1(CC2=CC(=C(C(=C2C1=O)Cl)Cl)OCC(=O)O)C3=CC=C(C=C3)F
• Synonyms: ((6,7-dichloro-2-(4-fluorophenyl)-2-methyl-1-oxo-5-indanyl)oxy)acetic acid; DFMOIAA

Description

((6,7-Dichloro-2-(4-fluorophenyl)-2-methyl-1-oxo-5-indanyl)oxy)acetic acid, also known as this compound, is a useful research compound. Its molecular formula is C18H13Cl2FO4 and its molecular weight is 383.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 2-(4-fluorophenyl)-2-methyl-5-hydroxy-6,7-dichloro-1-indanone (1.04 g., 0.0032 mole), potassium carbonate (0.885 g., 0.0064 mole) and ethyl bromoacetate (1.07 g., 0.0064 mole) in dimethylformamide (30 ml.) is warmed at 55°-60° C. for 3 hours, then treated with water (30 ml.)-10N sodium hydroxide solution (1 ml., 0.01 mole) and heated at 80° C. for one hour. The reaction mixture is added slowly to water (500 ml.) -12N hydrochloric acid (10 ml.) to precipitate 450 mg. of [1-oxo-2-(4-fluorophenyl)-2-methyl-6,7-dichloro-5-indanyloxy]acetic acid which melts at 150°-156° C. after crystallization form ethyl acetate:hexane, 1:3.